Cas no 2229584-45-4 (3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(4-Ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a versatile heterocyclic compound featuring a pyrazole core functionalized with an ethynylphenyl group and a carboxylic acid moiety. Its structural attributes make it a valuable intermediate in organic synthesis, particularly for click chemistry applications due to the terminal alkyne group, which enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The carboxylic acid functionality further enhances its utility by allowing derivatization into esters, amides, or other derivatives. This compound is of interest in pharmaceutical and materials science research, where its modular reactivity supports the development of targeted molecular architectures. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid structure

2229584-45-4 structure

Product Name:3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

CAS No:2229584-45-4

MF:C₁₃H₁₀N₂O₂

MW:226.230702877045

CID:5926478

PubChem ID:165684166

Update Time:2025-05-21

3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
- 2229584-45-4
- EN300-1761903
- Inchi： 1S/C13H10N2O2/c1-3-9-4-6-10(7-5-9)11-8-12(13(16)17)15(2)14-11/h1,4-8H,2H3,(H,16,17)
- InChI Key： PXLFGAUZRJMXLD-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C2C=CC(C#C)=CC=2)=NN1C)=O

Computed Properties

Exact Mass: 226.074227566g/mol
Monoisotopic Mass: 226.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55.1Å²

3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1761903-0.05g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	0.05g	$1056.0	2023-09-20
Enamine	EN300-1761903-0.1g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	0.1g	$1106.0	2023-09-20
Enamine	EN300-1761903-0.25g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	0.25g	$1156.0	2023-09-20
Enamine	EN300-1761903-0.5g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	0.5g	$1207.0	2023-09-20
Enamine	EN300-1761903-1.0g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	1g	$1256.0	2023-06-03
Enamine	EN300-1761903-2.5g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	2.5g	$2464.0	2023-09-20
Enamine	EN300-1761903-5.0g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	5g	$3645.0	2023-06-03
Enamine	EN300-1761903-10.0g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	10g	$5405.0	2023-06-03
Enamine	EN300-1761903-1g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	1g	$1256.0	2023-09-20
Enamine	EN300-1761903-5g	3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	2229584-45-4	5g	$3645.0	2023-09-20

3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Exploring the Potential of 3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229584-45-4) in Modern Research

In the rapidly evolving field of chemical research, 3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229584-45-4) has emerged as a compound of significant interest. This pyrazole derivative is gaining attention due to its unique structural features and potential applications in pharmaceuticals, material science, and agrochemicals. Researchers are particularly intrigued by its ethynylphenyl moiety, which offers versatile reactivity for further functionalization, making it a valuable building block in synthetic chemistry.

The compound's carboxylic acid group enhances its solubility in polar solvents, facilitating its use in aqueous reaction conditions. This property is crucial for applications in bioconjugation and drug delivery systems, where water compatibility is essential. Additionally, the methylpyrazole core contributes to its stability, ensuring reliable performance in various experimental settings. As the demand for highly functionalized heterocycles grows, 3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid stands out as a promising candidate.

Recent studies highlight the compound's role in click chemistry, a technique widely used in biomolecular labeling and polymer science. Its ethynyl group enables efficient azide-alkyne cycloaddition, a reaction popularized by its bioorthogonality and mild conditions. This has sparked interest in using the compound for probe development and diagnostic tools, aligning with the current trend toward personalized medicine and precision diagnostics.

Beyond biomedical applications, 3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is being explored in organic electronics. Its conjugated system and ability to form stable thin films make it suitable for OLEDs and sensors. With the global push for sustainable technologies, researchers are investigating its potential in green chemistry initiatives, where its efficient synthesis and minimal environmental impact are highly valued.

Frequently asked questions about this compound include its synthesis methods, purity standards, and scalability. Suppliers often emphasize its availability in various custom purity grades to meet diverse research needs. As interest grows, so does the demand for detailed spectroscopic data (NMR, HPLC, MS) and safety profiles, which are critical for regulatory compliance and laboratory handling.

In summary, 3-(4-ethynylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229584-45-4) represents a multifaceted tool for researchers tackling challenges in drug discovery, materials engineering, and beyond. Its adaptability and robust chemical properties position it at the forefront of innovation, answering the call for advanced solutions in science and technology.